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Tobermorite, a calcium silicate hydrate (C-S-H) mineral, is a cornerstone material in cement

chemistry and possesses significant interest for researchers and materials scientists. Its

complex and variable structure gives rise to a family of related minerals with distinct properties.

This technical guide provides an in-depth exploration of the chemical formula and variations of

Tobermorite, presenting key data in a structured format for researchers, scientists, and drug

development professionals.

The Tobermorite Supergroup: A Family of Layered
Silicates
The Tobermorite supergroup encompasses a range of crystalline phases characterized by

their layered structure.[1] These layers are composed of calcium polyhedra sheets flanked by

silicate chains.[2][3][4] Variations in the stacking of these layers, the water content within the

interlayer spaces, and ionic substitutions lead to the different members of this supergroup.[1][3]

The primary classification within the Tobermorite group is based on the basal spacing

observed in X-ray diffraction patterns, which directly relates to the degree of hydration. The

most common forms are 9 Å, 11 Å, and 14 Å Tobermorite.[1][2]

Chemical Formulas and Nomenclature
The chemical formula of Tobermorite is not singular but varies depending on the specific

mineral within the supergroup. The general formula for the Tobermorite group (with a basal
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spacing of ~11 Å) is given as Ca₄₊ₓ(AlᵧSi₆₋ᵧ)O₁₅₊₂ₓ₋ᵧ·5H₂O.[1]

A key distinction is made between "normal" and "anomalous" Tobermorite, which differ in their

thermal behavior and the content of their structural cavities.[2] Normal Tobermorite contains

"zeolitic" calcium cations and water molecules in its cavities, while anomalous Tobermorite
contains only water molecules.[2]

The nomenclature was further refined to distinguish between end-members of the 11 Å

Tobermorite solid solution:

Tobermorite: The ideal end-member with the formula Ca₅Si₆O₁₇·5H₂O.[1][5]

Kenotobermorite: The other end-member with the formula Ca₄Si₆O₁₅(OH)₂·5H₂O.[1][5]

Another significant member of the supergroup is:

Plombièrite (14 Å Tobermorite): A more hydrated form with the chemical formula

Ca₅Si₆O₁₆(OH)₂·7H₂O.[1][6]

The following table summarizes the chemical formulas of key Tobermorite variations:

Mineral Name
Common
Name/Variety

Chemical Formula Citation

Tobermorite 11 Å Tobermorite
Ca₅Si₆O₁₇·5H₂O or

Ca₅Si₆O₁₆(OH)₂·4H₂O
[3][7][8]

Kenotobermorite
Anomalous

Tobermorite
Ca₄Si₆O₁₅(OH)₂·5H₂O [1][2][5]

Plombièrite 14 Å Tobermorite

Ca₅Si₆O₁₆(OH)₂·7H₂O

or

Ca₅Si₆O₁₆(OH)₂·8H₂O

[1][2][6]

Riversideite 9 Å Tobermorite Ca₅Si₆O₁₆(OH)₂ [1][6]

Paratobermorite
Ca₄(Al₀.₅Si₀.₅)₂Si₄O₁₆(

OH)·2H₂O·(Ca·3H₂O)
[9][10]
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Crystallographic Data
The structural variations of Tobermorite are reflected in their crystallographic parameters. The

following table presents a summary of the unit cell dimensions and space groups for several

Tobermorite minerals.

Mineral
Crystal
System

Space
Group

a (Å) b (Å) c (Å)
β (°) / γ
(°)

Citation

Tobermor

ite-11 Å

Orthorho

mbic
C222₁ 11.17 7.38 22.94 90 [7]

Tobermor

ite-11 Å

(Normal -

MDO2)

Monoclini

c
B11m 6.732 7.368 22.680

γ =

123.18
[2]

Kenotobe

rmorite

(Anomalo

us -

MDO1)

Orthorho

mbic
F2dd 11.265 7.386 44.970 [2]

Kenotobe

rmorite

(Anomalo

us -

MDO2)

Monoclini

c
B11m 6.735 7.385 22.487

γ =

123.25
[2][10]

Plombièri

te (14 Å

Tobermor

ite)

Monoclini

c
B11b 6.735 7.425 27.987

γ =

123.25
[6]

Experimental Protocols for Tobermorite Synthesis
The synthesis of Tobermorite, particularly the 11 Å phase, is typically achieved through

hydrothermal methods. The precise conditions can be tailored to yield specific crystalline forms

and morphologies.
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Hydrothermal Synthesis from Pure Chemicals
A common laboratory-scale synthesis involves the reaction of a calcium source and a silica

source in an aqueous suspension under elevated temperature and pressure.

Starting Materials:

Calcium source: Calcium oxide (CaO) or calcium hydroxide (Ca(OH)₂).

Silica source: Amorphous silica (e.g., fumed silica, silica gel) or borosilicate glass.[11]

Molar Ratios: The molar ratio of CaO to SiO₂ (C/S ratio) is a critical parameter. For the

synthesis of 11.3 Å Tobermorite, a C/S ratio of 0.83 is often targeted.[12] Ratios between

0.66 and 0.83 are also reported to be effective.[13]

Hydrothermal Conditions:

Temperature: Typically ranges from 180 °C to 240 °C.[12][14] Higher temperatures can

accelerate the reaction kinetics but may also lead to the formation of other phases like

xonotlite if not carefully controlled.[12]

Time: Reaction times can vary from a few hours to several days (e.g., 2 to 72 hours).[12]

Apparatus: The reaction is carried out in a sealed autoclave or a high-pressure reactor,

often with stirring to ensure homogeneity.[12][14]

Post-Synthesis Processing:

The reactor is cooled to room temperature.

The solid product is filtered from the suspension.

The product is washed, often with acetone, to remove residual water and prevent

carbonation.[12]

The final product is dried at a controlled temperature (e.g., 100-110 °C).[12][14]

Synthesis from Industrial By-products
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Tobermorite can also be synthesized using industrial wastes as precursors, offering a

sustainable route for material production.

Starting Materials:

Calcium source: Calcium silicate slag (CSS).[14]

Silica source: Silica fume (SF) or granite sawing powder waste.[12][14]

Procedure: The general procedure is similar to the hydrothermal synthesis from pure

chemicals. The industrial by-products are mixed in a specific ratio to achieve the desired C/S

ratio, suspended in water, and treated under hydrothermal conditions.[12][14] For instance, a

C/S molar ratio of 0.9 and a liquid-to-solid ratio of 15:1 have been used for synthesis from

CSS and SF.[14]

Visualizing Relationships and Workflows
Relationship between Tobermorite Variations
The following diagram illustrates the relationships between the key members of the

Tobermorite supergroup based on their chemical formulas and hydration states.

Tobermorite
Ca₅Si₆O₁₇·5H₂O

Kenotobermorite
Ca₄Si₆O₁₅(OH)₂·5H₂OSolid Solution

Riversideite (9 Å)
Ca₅Si₆O₁₆(OH)₂

Dehydration

Plombièrite (14 Å)
Ca₅Si₆O₁₆(OH)₂·7H₂O Dehydration

Tobermorite Supergroup
11 Å

11 Å

14 Å

9 Å

Click to download full resolution via product page

Caption: Relationships within the Tobermorite Supergroup.

Experimental Workflow for Hydrothermal Synthesis
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The generalized workflow for the hydrothermal synthesis of Tobermorite is depicted in the

following diagram.

1. Precursor Preparation

2. Hydrothermal Reaction

3. Product Processing

Calcium Source
(e.g., CaO, CSS)

Mixing in Water
(Adjust C/S Ratio)

Silica Source
(e.g., SiO₂, SF)

Sealed Autoclave
(e.g., 180-240 °C, 2-72 h)

Cooling

Filtration

Washing (e.g., Acetone)

Drying (e.g., 100 °C)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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